Cas no 1501809-51-3 (3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile
• CAS No: 1501809-51-3
• MF: C₉H₇BrFNO
• MW: 244.060384988785
• CID: 5961192
• PubChem ID: 79117663
• Update Time: 2025-10-29

3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-fluoro-β-hydroxybenzenepropanenitrile
• 3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile
• AKOS017668530
• EN300-1910603
• 1501809-51-3

• Inchi： 1S/C9H7BrFNO/c10-6-1-2-7(8(11)5-6)9(13)3-4-12/h1-2,5,9,13H,3H2
• InChI Key： UWLIPIFTERYJBI-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1F)Br)(O)CC#N

Computed Properties

• Exact Mass: 242.96950g/mol
• Monoisotopic Mass: 242.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile

Comprehensive Overview of 3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile (CAS No. 1501809-51-3)

3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile (CAS No. 1501809-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-containing derivative features a fluorophenyl backbone, which is pivotal for its reactivity and application in synthetic chemistry. The compound's unique structure, combining a hydroxy group and a bromo-fluorophenyl moiety, makes it a versatile intermediate for designing bioactive molecules. Researchers often explore its potential in drug discovery, particularly for targeting enzyme inhibition or modulating cellular pathways.

The growing interest in 3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile aligns with the broader trend of fluorinated compounds gaining prominence in medicinal chemistry. Fluorination is a key strategy to enhance metabolic stability and bioavailability, making this compound a valuable candidate for optimizing lead molecules. Recent studies highlight its role in synthesizing heterocyclic scaffolds, which are foundational in developing anticancer and antiviral agents. Its CAS No. 1501809-51-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From an industrial perspective, 3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. These methods are optimized for yield and purity, catering to the demands of high-value chemical production. The compound's nitrile group offers further functionalization opportunities, enabling derivatization into amides or carboxylic acids. Such flexibility is critical for customizing molecular properties in drug design and material science applications.

Environmental and safety considerations are also integral to discussions about CAS No. 1501809-51-3. While not classified as hazardous, proper handling protocols are emphasized to mitigate risks associated with brominated and fluorinated compounds. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use in research and manufacturing. This aligns with the increasing focus on green chemistry principles, where sustainable synthesis routes are prioritized.

In summary, 3-(4-bromo-2-fluorophenyl)-3-hydroxypropanenitrile represents a critical building block in modern synthetic chemistry. Its structural features and reactivity profile make it indispensable for advancing pharmaceutical innovations and agrochemical development. As the scientific community continues to explore its potential, this compound remains a focal point for interdisciplinary research, bridging gaps between organic synthesis and applied life sciences.